Cas no 161887-18-9 (Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]-)

• Product Name: Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]-
• CAS No: 161887-18-9
• MF: C₂₀H₂₁N₃
• MW: 303.400844335556
• CID: 1342056
• PubChem ID: 18777438
• Update Time: 2025-04-20

Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-[4-(phenylmethyl)-1-piperazinyl]-
• 2-(4-benzylpiperazin-1-yl)quinoline
• 161887-18-9
• DTXSID40596159
• SCHEMBL6231596
• Z31198687
• AKOS027555904

• Inchi： 1S/C20H21N3/c1-2-6-17(7-3-1)16-22-12-14-23(15-13-22)20-11-10-18-8-4-5-9-19(18)21-20/h1-11H,12-16H2
• InChI Key： NRTMPMOIKZXEKE-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(C2C=CC3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 303.17373
• Monoisotopic Mass: 303.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• PSA: 19.37